Cas no 2103392-35-2 (N-benzyl-3-methyl-2-butanamine hydrochloride)

• Product Name: N-benzyl-3-methyl-2-butanamine hydrochloride
• CAS No: 2103392-35-2
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• MDL: MFCD13186310
• CID: 4638542
• Update Time: 2025-06-13

N-benzyl-3-methyl-2-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-methyl-2-butanamine hydrochloride

• MDL： MFCD13186310
• Inchi： 1S/C12H19N.ClH/c1-10(2)11(3)13-9-12-7-5-4-6-8-12;/h4-8,10-11,13H,9H2,1-3H3;1H
• InChI Key： SJMBHPWYOWFYKS-UHFFFAOYSA-N
• SMILES： CC(NCC1=CC=CC=C1)C(C)C.[H]Cl

N-benzyl-3-methyl-2-butanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-benzyl-3-methyl-2-butanamine hydrochloride

Research Brief on N-benzyl-3-methyl-2-butanamine Hydrochloride (CAS: 2103392-35-2): Recent Advances and Applications

N-benzyl-3-methyl-2-butanamine hydrochloride (CAS: 2103392-35-2) is a chemical compound of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has recently been the subject of several studies exploring its potential applications in drug development, neuroscience, and medicinal chemistry. The benzyl and methyl substitutions on the butanamine backbone contribute to its distinct pharmacological properties, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of N-benzyl-3-methyl-2-butanamine hydrochloride, with particular emphasis on its physicochemical properties and stability under various conditions. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to ensure the purity and consistency of the compound. These efforts are critical for its potential use in preclinical and clinical studies, where reproducibility and quality control are paramount.

One of the key areas of research involving N-benzyl-3-methyl-2-butanamine hydrochloride is its potential as a central nervous system (CNS) agent. Preliminary in vitro and in vivo studies suggest that the compound may interact with neurotransmitter systems, particularly those involving dopamine and serotonin. These findings have sparked interest in its possible applications for neurological and psychiatric disorders, although further research is needed to elucidate its precise mechanisms of action and therapeutic potential.

In addition to its CNS activity, N-benzyl-3-methyl-2-butanamine hydrochloride has also been investigated for its role in chemical biology as a building block for more complex molecules. Researchers have explored its utility in the synthesis of novel derivatives with enhanced bioactivity or reduced side effects. Such derivatization strategies are common in medicinal chemistry, where small modifications to a core structure can lead to significant changes in pharmacological profiles.

The safety and toxicological profile of N-benzyl-3-methyl-2-butanamine hydrochloride is another critical area of investigation. Recent studies have employed cell-based assays and animal models to assess its acute and chronic toxicity, as well as its potential for abuse or dependence. These studies are essential for determining the compound's suitability for further development and eventual regulatory approval.

In conclusion, N-benzyl-3-methyl-2-butanamine hydrochloride (CAS: 2103392-35-2) represents a promising compound with diverse potential applications in pharmaceutical and chemical biology research. Ongoing studies are expected to provide deeper insights into its mechanisms of action, therapeutic potential, and safety profile. As the field advances, this compound may emerge as a valuable tool for drug discovery and development, particularly in the realm of CNS disorders.